Cas no 591210-45-6 (3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid)

• Product Name: 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid
• CAS No: 591210-45-6
• MF: C₁₃H₁₀O₄
• MW: 230.216104030609
• CID: 3085133
• PubChem ID: 886729
• Update Time: 2025-06-11

3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid
• CS-0374098
• STK321137
• AB00287192-03
• 3-(5-formylfuran-2-yl)-4-methylbenzoic acid
• MFCD02615099
• DS-016549
• 3-(5-formylfuran-2-yl)-4-methylbenzoicacid
• SR-01000231644-1
• SR-01000231644
• AKOS000286632
• NCGC00329947-01
• SY076347
• RYA21045
• 3-(5-formyl-2-furyl)-4-methylbenzoic acid
• G22991
• 591210-45-6
• GS4100
• 865-694-7
• Oprea1_204338
• Z2587943006
• EN300-331698
• SCHEMBL2557304

• MDL： MFCD02615099
• Inchi： 1S/C13H10O4/c1-8-2-3-9(13(15)16)6-11(8)12-5-4-10(7-14)17-12/h2-7H,1H3,(H,15,16)
• InChI Key： KOCXJZFYVLACQC-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=C(C(=O)O)C=CC=1C

Computed Properties

• Exact Mass: 230.05790880Da
• Monoisotopic Mass: 230.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid

Introduction to 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid (CAS No. 591210-45-6) and Its Emerging Applications in Chemical Biology

3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid, identified by its Chemical Abstracts Service (CAS) number 591210-45-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzoic acid core conjugated with a furan ring substituted at the 5-position with a formyl group and a methyl group at the 4-position, presents a unique framework for designing novel bioactive entities. The presence of both electrophilic and nucleophilic functionalities makes it a versatile scaffold for further chemical modifications, enabling the development of compounds with tailored biological activities.

The benzoic acid moiety is well-documented for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antimicrobial properties. When combined with the furan ring, which is known for its ability to interact with biological targets such as enzymes and receptors, the compound exhibits enhanced potential for drug discovery. The formyl group (–CHO) serves as a reactive handle for condensation reactions, allowing for the formation of Schiff bases and other heterocyclic derivatives, while the methyl group at the 4-position provides steric and electronic modulation to fine-tune the molecule's interactions with biological systems.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes to 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid, making it more accessible for research purposes. These methodologies often involve multi-step sequences starting from readily available precursors such as furfural and appropriately substituted benzoic acids. The optimization of reaction conditions has led to improved yields and purities, facilitating its use in high-throughput screening campaigns and structural biology studies.

In the realm of medicinal chemistry, 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid has been explored as a precursor for inhibitors of key enzymes involved in metabolic pathways relevant to diseases such as diabetes, obesity, and cancer. For instance, derivatives of this compound have shown promise in inhibiting enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. The formyl group can be converted into amides or esters, expanding the structural diversity of potential drug candidates while maintaining the core benzoic-furan scaffold.

The furan ring itself is a privileged structure in medicinal chemistry due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. This feature has been leveraged in the design of small-molecule probes for studying protein-protein interactions and enzyme mechanisms. For example, recent studies have demonstrated that furan-based compounds can modulate the activity of kinases and transcription factors, which are critical regulators of cellular processes. The methyl substituent at the 4-position of benzoic acid further enhances binding affinity by providing steric hindrance that optimizes receptor pocket fit.

Another area where 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid has found utility is in materials science, particularly in the development of organic electronic materials. The conjugated system formed by the benzoic acid and furan moieties allows for tunable electronic properties, making it suitable for applications in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. Researchers have synthesized polymers and small molecules incorporating this scaffold to improve charge transport properties and device performance.

The synthesis of 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid also lends itself to green chemistry principles. Recent innovations have focused on using biocatalysis or microwave-assisted synthesis to reduce reaction times and minimize waste. These approaches align with the growing emphasis on sustainable practices in pharmaceutical manufacturing, ensuring that future production processes are environmentally friendly while maintaining high yields.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential bioactive derivatives of 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid before experimental synthesis. Molecular docking studies have revealed that structural modifications can significantly alter binding affinities to target proteins, providing insights into rational drug design. These computational methods complement experimental efforts by predicting optimal modifications based on known binding patterns.

The versatility of 3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid extends to its role as an intermediate in the synthesis of more complex natural products or drug candidates. By introducing various functional groups through cross-coupling reactions or cyclization processes, chemists can generate libraries of compounds with diverse biological activities. This approach has been particularly fruitful in antiviral research, where furan-based molecules have demonstrated inhibitory effects against viral proteases and polymerases.

In conclusion,3-(5-Formyl-furan-2-yl)-4-methyl-benzoic acid (CAS No. 591210-45-6) represents a promising scaffold with broad applications across chemical biology and pharmaceutical sciences. Its unique structural features—combining a benzoic acid moiety with a furan ring—make it an attractive candidate for further exploration in drug discovery, materials science, and sustainable chemistry. As synthetic methodologies continue to evolve and computational tools become more sophisticated, the potential uses for this compound are likely to expand even further.